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Quantitative Comparison of Cedrol Delivery Systems

The table below summarizes key parameters for major cedrol nanoformulations:

Table 1: Characterization parameters of cedrol nano-delivery systems

Get Quote

. Average Zeta
Formulation . . Drug Key Tested
Type size Potential Loading/Encapsulation Advantages Applications
(nm) (mV)

NLC (Type C1) 71.2 -31.9 Not specified High stability, Anti-

[1] enhanced anaphylactic,
permeability mast cell
and stabilization
bioavailability

NLC (Type C2) 91.93 -44.5 Not specified Prolonged Anti-

[1] half-life, anaphylactic,
targeted mast cell
delivery stabilization

Nanoemulsion ~110 ~ -5 (after  Not specified Deep Androgenic

[2] (after 30d) transdermal alopecia, 50-

30d) penetration, reductase
high safety inhibition
profile
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Biological Efficacy of Cedrol Formulations

Table 2: Experimental efficacy results of cedrol formulations

Formulation

Disease Model

Key Efficacy Findings

Mechanism of Action

Reference

Cedrol-NLC
(C2) [1]

Cedrol
Nanoemulsion

(2]

Cedrol-NLC [3]

Type |
hypersensitivity
(anaphylaxis)

Androgenic

alopecia (AGA)

Visceral
leishmaniasis

11.5-fold higher
selectivity index than
prednisolone and
cromolyn sodium

Significant inhibition of
5a-reductase type 2
(5aR2), enhanced Ki67
expression (cell
proliferation)

Effective against wild
and drug-resistant
Leishmania donovani
amastigotes

Detailed Experimental Protocols

Mast cell stabilization,
histamine release
inhibition, Ca2+
uptake reduction

50R2 enzyme
inhibition, promotion of
angiogenesis

Antileishmanial
activity, potential P-
glycoprotein inhibition

(1]

(2]

3]

Protocol: Preparation of Cedrol-Loaded Nanostructured Lipid
Carriers (NLCs)

This protocol is adapted from methods used for anti-anaphylactic applications [1].

2.1.1 Materials and Equipment

¢ Active Pharmaceutical Ingredient (API): (+)-Cedrol (purity >298%)

e Lipid Phase: Compritol 888 ATO (solid lipid), Triolein (liquid lipid)

e Stabilizers: Vitamin E TPGS (TPGS), Soya lecithin, Sodium deoxycholate
e Equipment: High-speed homogenizer (e.g., Ika T10 basic), Sonicator (e.g., Vibra cell VCX750),

Lyophilizer
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2.1.2 Step-by-Step Procedure

¢ Prepare Lipid Phase: Melt Compritol 888 ATO at 75-80°C. Add triolein and cedrol to the molten lipid
mixture.

¢ Prepare Aqueous Phase: Dissolve TPGS, soya lecithin, and sodium deoxycholate in deionized
water heated to the same temperature as the lipid phase.

e Hot Emulsification: Slowly add the lipid phase into the aqueous phase under high-speed

homogenization (10,000 rpm for 5 minutes).

¢ Size Reduction: Sonicate the pre-emulsion using a probe sonicator (250 W) for 10-15 minutes in
pulse mode (5s on, 2s off) while maintaining temperature.

¢ Cooling and Crystallization: Cool the nanoemulsion rapidly in an ice bath under mild stirring to
facilitate lipid crystallization and NLC formation.

¢ Lyophilization (Optional): For improved stability, lyophilize the NLC dispersion using appropriate
cryoprotectants.

2.1.3 Critical Quality Attributes and Characterization

¢ Particle Size and PDI: Use dynamic light scattering (DLS). Target: <100 nm with PDI <0.3 [1]
e Zeta Potential: Measure electrophoretic mobility. Target: |+30 mV| for physical stability [1]
e Entrapment Efficiency: Determine by ultracentrifugation/filtration followed by HPLC-UV analysis of

free cedrol
¢ Morphology: Analyze by transmission electron microscopy (TEM) using negative staining

Protocol: Preparation of Cedrol-Loaded Nanoemulsions (CD-
NESs)

This protocol is adapted from methods for transdermal delivery in androgenic alopecia treatment [2].

2.2.1 Materials

¢ Oil Phase: Cedrol, Oleic acid, Olive oil
e Surfactants: Polyoxyethylene castor oil (EL-40), Ethoxylated hydrogenated castor oil (CO-40)
e Aqueous Phase: Deionized water

2.2.2 Step-by-Step Procedure

¢ Prepare Oil Phase: Dissolve cedrol in a mixture of oleic acid and olive oil.
¢ Prepare Surfactant Phase: Mix EL-40 and CO-40 surfactants at the desired ratio.
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e Pseudo-Ternary Phase Diagram: Construct a phase diagram to identify the nanoemulsion region
using the water titration method.

e Spontaneous Emulsification: Slowly add the aqueous phase to the mixture of oil and surfactants
under mild magnetic stirring (500-700 rpm) at room temperature.

¢ Equilibration: Continue stirring for 30 minutes after complete water addition to allow the system to
reach equilibrium.

2.2.3 Characterization and Quality Control

e Droplet Size Distribution: Monitor by DLS over 30 days for stability assessment [2]
e Transdermal Permeation: Use Franz diffusion cells with rat or human skin
¢ Stability: Centrifugation test (3000 rpm for 30 min) and freeze-thaw cycling

Mechanism of Action and Experimental Workflows

The diagrams below illustrate the experimental workflow for NLC preparation and cedrol's mechanism in

treating androgenic alopecia.

Cedrol NLC Preparation and Anti-anaphylactic Evaluation
Workflow
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|
I
INLC Formulation

In-Vivo Anti-anaphylactic Evaluation

© 2026 Smolecule. All rights reserved. 5/9 Tech Support


https://www.smolecule.com/products/s523050?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

Vid pcylraliuliatiu Ay

Compound 48/80-induced model

Histamine Release Measurement:
Fluorometric assay

Calcium Uptake Assay:
Fura 2-AM fluorescence

Anaphylaxis Protection:
Pre-treatment 24h before challenge
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Cedrol Mechanism in Androgenic Alopecia Treatment
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Cedrol Nanoemulsion (CD-NEs)

Deep Transdermal Delivery:
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- Follicle miniaturization reversal
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Research Applications and Future Directions
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Based on current evidence, cedrol nanoformulations show particular promise for:

¢ Dermatological Applications: Androgenic alopecia treatment via 5a-reductase inhibition [2]

¢ Anti-inflammatory/Anti-allergic Therapies: Mast cell stabilization for anaphylaxis and
hypersensitivity [1]

¢ Parasitic Infections: Visceral leishmaniasis against drug-resistant strains [3]

Future research should focus on:

e Comprehensive biodistribution and pharmacokinetic studies

e Scale-up manufacturing considerations

e Comparative studies with standard treatments (e.g., finasteride for alopecia)
e Exploration of combination therapies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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